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For Researchers, Scientists, and Drug Development Professionals

Introduction

CGP52411, also known as DAPH (4,5-dianilinophthalimide), is a potent and selective inhibitor
of the Epidermal Growth factor Receptor (EGFR) protein tyrosine kinase.[1][2] It functions as
an ATP-competitive inhibitor, making it a valuable tool for studying EGFR-mediated signaling
pathways and for the development of potential therapeutics targeting hyperproliferative
diseases.[2] In addition to its primary activity against EGFR, CGP52411 has been shown to
inhibit other kinases, including c-Src and conventional Protein Kinase C (PKC) isozymes, albeit
at higher concentrations.[1] These application notes provide detailed protocols for utilizing
CGP52411 in various kinase activity assays.

Quantitative Data Summary

The inhibitory activity of CGP52411 against key kinases has been quantified by determining
their half-maximal inhibitory concentration (IC50) values. This data is crucial for designing
experiments and interpreting results.
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Kinase Target IC50 Value (pM) Assay TypelConditions

EGFR 0.3 In vitro kinase assay

EGFR (autophosphorylation in

Cell-based assay[1]
A431 cells)

c-Src 16 In vitro kinase assay[1]

pl85c-erbB2

] 10 Cell-based assay|[1]
(autophosphorylation)

PKC (porcine brain isozymes) 80 In vitro kinase assay[1]

Signaling Pathways and Experimental Workflow

To understand the context of CGP52411's mechanism of action, it is essential to visualize the
signaling pathways it perturbs. The following diagrams illustrate the EGFR, c-Src, and PKC
signaling cascades, as well as a typical experimental workflow for a kinase activity assay.
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EGFR Signaling Pathway Inhibition by CGP52411.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CGP52411 in
Kinase Activity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668516#cgp52411-in-kinase-activity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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